Cas no 309949-80-2 (2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol)

• Product Name: 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol
• CAS No: 309949-80-2
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 5531613
• Update Time: 2025-10-29

2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol

• Inchi： 1S/C13H11N3O/c1-9-7-12-14-13(17)8-11(16(12)15-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,14,17)
• InChI Key： UXZWCEIXHWAVDX-UHFFFAOYSA-N
• SMILES： C12=CC(C)=NN1C(C1=CC=CC=C1)=CC(=O)N2

Additional information on 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol

Introduction to 2-Methyl-7-Phenylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 309949-80-2)

2-Methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 309949-80-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol consists of a pyrazolo[1,5-a]pyrimidine core with a methyl group at the 2-position and a phenyl group at the 7-position. The presence of these substituents imparts specific physicochemical properties that contribute to its biological activity. The hydroxyl group at the 5-position is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, enhancing the compound's affinity and selectivity.

Recent studies have highlighted the potential of 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol has also shown promise as an antiviral agent. Studies have demonstrated its ability to inhibit viral replication by targeting specific viral enzymes or proteins. For example, it has been reported to inhibit the replication of human immunodeficiency virus (HIV) by interfering with the viral reverse transcriptase enzyme. This makes it a potential candidate for the development of new antiviral therapies.

The anticancer potential of 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol has also been explored in several preclinical studies. Research published in Cancer Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt and ERK signaling pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol have been investigated to assess its suitability for therapeutic use. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is well absorbed after oral administration and has a reasonable half-life in vivo, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical models, which is a crucial factor for its further development as a drug candidate.

The synthetic route for preparing 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol has been optimized to improve yield and purity. A typical synthetic approach involves the condensation of 3-aminoacetophenone with 3-methylisoxazolium perchlorate followed by cyclization and hydrolysis steps. This multi-step synthesis allows for the efficient production of high-purity material suitable for pharmaceutical development.

In conclusion, 2-methyl-7-phenylpyrazolo[1,5-a]pyrimidin-5-ol (CAS No. 309949-80-2) is a promising compound with diverse biological activities that make it an attractive target for further research and development in medicinal chemistry. Its anti-inflammatory, antiviral, and anticancer properties have been validated through numerous preclinical studies, highlighting its potential as a novel therapeutic agent. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.